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Compound of Interest

Compound Name: 1-Nitropentane

Cat. No.: B1594721

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 1-Nitropentane. Adherence to these procedures is critical for ensuring
laboratory safety and regulatory compliance.

I. Personal Protective Equipment (PPE)

When handling 1-Nitropentane, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

A. Eye and Face Protection:

o Required: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
equipment.[1]

 Recommended for Splash Hazard: A face shield should be used in addition to safety goggles
when there is a risk of splashing.[2]

B. Skin Protection:

» Gloves: Handle with chemical-resistant gloves (e.qg., nitrile, neoprene, or butyl rubber).[1][2]
[3][4] Gloves must be inspected before use and disposed of properly after handling the
chemical.[1] Use proper glove removal technique to avoid skin contact.[1]
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» Protective Clothing: Wear a lab coat.[2][4] For tasks with a higher risk of exposure, an acid-
resistant apron or a full chemical suit may be necessary.[2] Impervious clothing should be
selected based on the concentration and amount of the substance being used.[1]

C. Respiratory Protection:

» Standard Use: Work in a well-ventilated area, preferably a chemical fume hood, to avoid
inhalation of vapor or mist.[1][4]

» Inadequate Ventilation: If engineering controls are insufficient, use a full-face respirator with
multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges.[1] For
situations where a respirator is the sole means of protection, a full-face supplied air
respirator is required.[1]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 1-Nitropentane.

Property Value Source
Molecular Formula C5H11NO2 [11[5]16]
Molecular Weight 117.15 g/mol [11151[7]
Boiling Point 75-76 °C / 23 mmHg [8]
Density 0.952 g/mL at 25 °C [8]
Flash Point 61 °C (141.8 °F) - closed cup

Refractive Index n20/D 1.417 [8]

lll. Operational Plan: Step-by-Step Handling
Procedure

A. Preparation:

o Hazard Assessment: Before beginning work, review the Safety Data Sheet (SDS) for 1-
Nitropentane.[2]
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e PPE Inspection: Inspect all required PPE for integrity. Ensure gloves are free of tears or
punctures.[1]

e Engineering Controls: Confirm that the chemical fume hood is functioning correctly.

o Spill Kit: Ensure a spill kit with non-combustible absorbent materials (e.g., sand, earth,
vermiculite) is readily accessible.[1][3]

B. Handling:

Grounding: All equipment used when handling 1-Nitropentane must be grounded to prevent
the buildup of electrostatic charge.[9]

o Dispensing: Carefully dispense the required amount of 1-Nitropentane within the fume
hood. Avoid splashing.

o Heating: If heating is required, use an intrinsically safe hot plate and a face shield.[3]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place when not
in use.[1] Keep away from sources of ignition such as heat, flames, and sparks.[1]

C. Post-Handling:
o Decontamination: Wipe down the work surface and any equipment used.

e Glove Removal: Remove gloves using the proper technigue to avoid contaminating your
skin.[1]

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical.[1]
IV. Disposal Plan

A. Waste Collection:

e Segregation: Do not mix 1-Nitropentane waste with other waste streams.[1][4]

o Container: Collect waste in a designated, properly labeled, and sealed container.[1][4] The
container should be compatible with the chemical.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/msds/1-nitropentane.pdf
https://www.chemicalbook.com/msds/1-nitropentane.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Nitromethane.docx
https://www.benchchem.com/product/b1594721?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/20766
https://www.benchchem.com/product/b1594721?utm_src=pdf-body
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Nitromethane.docx
https://www.chemicalbook.com/msds/1-nitropentane.pdf
https://www.chemicalbook.com/msds/1-nitropentane.pdf
https://www.chemicalbook.com/msds/1-nitropentane.pdf
https://www.chemicalbook.com/msds/1-nitropentane.pdf
https://www.benchchem.com/product/b1594721?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-nitropentane.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_1_m_Nitro_phenyl_2_nitro_propane.pdf
https://www.chemicalbook.com/msds/1-nitropentane.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_1_m_Nitro_phenyl_2_nitro_propane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

B. Spill Response:
e Minor Spills:
o Evacuate the immediate area and eliminate all ignition sources.[1][3]
o Ventilate the area.
o Contain the spillage and collect it with a non-combustible absorbent material.[1]
o Place the absorbed material into a suitable, closed container for disposal.[1]
e Major Spills:
o Evacuate personnel to a safe area.[1]

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

[4]
C. Final Disposal:

o Licensed Disposal Company: Arrange for the disposal of surplus and non-recyclable
solutions through a licensed disposal company.[1][4]

e Regulations: All waste materials must be disposed of in accordance with local, national, and
international regulations.[1]

e Uncleaned Containers: Handle uncleaned containers as you would the product itself.[1]
V. First Aid Measures

A. Inhalation:

» Move the person to fresh air.[1][10]

« If breathing has stopped, give artificial respiration.[1][10]

e Consult a physician.[1]
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B. Skin Contact:

o Immediately wash off with soap and plenty of water.[1][10]

» Remove contaminated clothing.[10]

o Consult a physician if irritation persists.[1][10]

C. Eye Contact:

e Rinse thoroughly with plenty of water for at least 15 minutes.[1]
» Remove contact lenses, if present and easy to do. Continue rinsing.[1]
o Consult a physician.[1]

D. Ingestion:

e Do NOT induce vomiting.[1]

e Rinse mouth with water.[1]

e Never give anything by mouth to an unconscious person.[1]

e Consult a physician.[1]

VI. Workflow Diagram
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Safe Handling Workflow for 1-Nitropentane
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Caption: Workflow for the safe handling of 1-Nitropentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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